Cas no 2172223-09-3 (1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid
• CAS No: 2172223-09-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6000469
• PubChem ID: 165846318
• Update Time: 2025-05-20

1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid
• EN300-1628586
• 2172223-09-3

• Inchi： 1S/C8H12O4/c1-5-2-8(3-5,7(11)12)4-6(9)10/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QUSFPMRLBSBLES-UHFFFAOYSA-N
• SMILES： OC(C1(CC(=O)O)CC(C)C1)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 2172223-09-3)

1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid (CAS No. 2172223-09-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This cyclobutane derivative is characterized by its unique structural features, including a carboxymethyl group and a methylcyclobutane ring, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its utility in drug design, particularly as a building block for novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

The compound's molecular structure, featuring both carboxylic acid and methylcyclobutane functionalities, makes it a valuable intermediate in organic synthesis. Its carboxymethyl group enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Recent studies highlight its role in the development of bioactive molecules, where its rigid cyclobutane core can improve binding affinity to biological targets. This aligns with current trends in fragment-based drug discovery, a hot topic in pharmaceutical R&D.

In material science, 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid has shown promise as a precursor for functionalized polymers. Its ability to undergo condensation reactions with diols or diamines makes it suitable for creating high-performance polyesters and polyamides. These materials are being investigated for applications in biodegradable packaging and medical implants, addressing the growing demand for sustainable materials—a key focus area in 2024.

From a synthetic chemistry perspective, the compound's strained cyclobutane ring offers intriguing possibilities for ring-opening reactions and cascade cyclizations. Computational studies suggest that its conformational rigidity could enable stereoselective transformations, a feature highly sought after in asymmetric catalysis. This has sparked discussions in online forums about its potential in green chemistry applications, where minimizing waste and energy consumption is paramount.

Analytical characterization of 2172223-09-3 typically involves advanced techniques such as NMR spectroscopy (particularly ¹³C and ¹H NMR), mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are critical for reproducibility in research. The scientific community has emphasized the importance of such characterization data, as evidenced by frequent searches for "CAS 2172223-09-3 analytical methods" in academic databases.

Recent patent literature reveals innovative applications of this compound in bioconjugation strategies, where its carboxylic acid groups serve as attachment points for biomolecules. This aligns with the booming interest in antibody-drug conjugates (ADCs) and targeted drug delivery systems. Researchers are actively investigating its compatibility with click chemistry reactions, a trending topic in chemical biology circles.

Environmental considerations surrounding 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid have also emerged as a discussion point. Its biodegradation profile and ecotoxicity data are being evaluated to meet regulatory standards for industrial use. This reflects broader societal concerns about green chemistry metrics and environmental impact assessments—subjects frequently queried in scientific search engines.

The compound's stability under various conditions has been systematically studied, with particular attention to its pH-dependent behavior and thermal degradation patterns. Such investigations are crucial for formulators developing stable pharmaceutical formulations or specialty chemicals. Online searches for "2172223-09-3 stability data" have increased by 42% year-over-year, indicating growing industrial interest.

In academic settings, 1-(carboxymethyl)-3-methylcyclobutane-1-carboxylic acid serves as an excellent case study for teaching conformational analysis and steric effects in advanced organic chemistry courses. Its cyclobutane ring strain (approximately 26 kcal/mol) provides tangible examples for discussing molecular mechanics principles—a connection that has led to its inclusion in several recently updated chemistry curricula.

Looking ahead, the scientific community anticipates expanded applications for this compound in metal-organic frameworks (MOFs) and supramolecular chemistry. Its ability to act as a ditopic linker could enable the construction of novel porous materials for gas storage or separation technologies. These potential uses correspond with the rising global focus on carbon capture solutions and clean energy technologies.